Cas no 106498-32-2 ((S)-b-Isopropylphenethylamine)
(S)-b-Isopropylphenethylamine structure
Product Name:(S)-b-Isopropylphenethylamine
CAS No:106498-32-2
MF:C11H17N
MW:163.259382963181
MDL:MFCD16620484
CID:62621
PubChem ID:10176271
Update Time:2024-11-03
(S)-b-Isopropylphenethylamine Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Methyl-2-phenylbutylamine
- S-PBA
- (S)-β-Isopropylphenethylamine
- (S)-Beta-Isopropylphenethylamine
- BENZENEETHANAMINE, B-(1-METHYLETHYL)-, (BS)-
- (S)-
- A-Isopropylphenethylamine
- (S)-PBA
- VDMAQVANUGNDOM-NSHDSACASA-N
- (+)-2-Phenyl-3-methylbutylamine
- FCH1188371
- (S)-(+)-3-methyl-2-phenylbutylamine
- (
- AS)-
- A-(1-Methylethyl)benzeneethanamine
- 498M322
- AS-60425
- A1-01889
- A11872
- SCHEMBL5005843
- (S)-3-methyl-2-phenylbutan-1-amine
- (2S)-3-METHYL-2-PHENYLBUTAN-1-AMINE
- CS-0363196
- AKOS024258059
- 106498-32-2
- 67152-35-6
- (R)-Beta-Isopropylphenethylamine
- (S)-b-Isopropylphenethylamine
-
- MDL： MFCD16620484
- Inchi： 1S/C11H17N/c1-9(2)11(8-12)10-6-4-3-5-7-10/h3-7,9,11H,8,12H2,1-2H3/t11-/m0/s1
- InChI Key： VDMAQVANUGNDOM-NSHDSACASA-N
- SMILES： NC[C@H](C1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 163.13600
- Monoisotopic Mass: 163.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2.4
Experimental Properties
- Density: 0.924
- Melting Point: Not available
- Boiling Point: 236.3±9.0 °C at 760 mmHg
- Flash Point: 99.1±9.3 °C
- PSA: 26.02000
- LogP: 3.08520
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(S)-b-Isopropylphenethylamine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-b-Isopropylphenethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I872880-1mg |
(S)-b-Isopropylphenethylamine |
106498-32-2 | 1mg |
$ 184.00 | 2023-09-07 | ||
| TRC | I872880-5mg |
(S)-b-Isopropylphenethylamine |
106498-32-2 | 5mg |
$ 844.00 | 2023-09-07 | ||
| TRC | I872880-10mg |
(S)-b-Isopropylphenethylamine |
106498-32-2 | 10mg |
$ 1477.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S907501-250mg |
(S)-3-Methyl-2-phenylbutylamine |
106498-32-2 | 95% | 250mg |
2,437.20 | 2021-05-17 | |
| eNovation Chemicals LLC | D760857-250mg |
(S)-3-Methyl-2-phenylbutylamine |
106498-32-2 | 95% | 250mg |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | D760857-1g |
(S)-3-Methyl-2-phenylbutylamine |
106498-32-2 | 95% | 1g |
$260 | 2024-06-07 | |
| eNovation Chemicals LLC | D760857-5g |
(S)-3-Methyl-2-phenylbutylamine |
106498-32-2 | 95% | 5g |
$755 | 2024-06-07 | |
| Key Organics Ltd | AS-60425-100MG |
(2S)-3-methyl-2-phenylbutan-1-amine |
106498-32-2 | >95% | 100mg |
£121.40 | 2025-02-09 | |
| Key Organics Ltd | AS-60425-250MG |
(2S)-3-methyl-2-phenylbutan-1-amine |
106498-32-2 | >95% | 0.25g |
£212.00 | 2023-06-14 | |
| Key Organics Ltd | AS-60425-1G |
(2S)-3-methyl-2-phenylbutan-1-amine |
106498-32-2 | >95% | 1g |
£352.00 | 2025-02-09 |
(S)-b-Isopropylphenethylamine Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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